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Introduction
Galactitol is a sugar alcohol that accumulates in individuals with galactosemia, an inborn error

of galactose metabolism. The measurement of galactitol is a critical biomarker for the diagnosis

and monitoring of this condition. Isotope Dilution Mass Spectrometry (IDMS) is the gold

standard for the accurate quantification of galactitol in various biological matrices. This

document provides detailed application notes and protocols for the measurement of galactitol

using Gas Chromatography-Mass Spectrometry (GC-MS), a widely established IDMS method.

Elevated levels of galactitol are a key indicator of galactosemia, a genetic disorder

characterized by the inability to properly metabolize galactose.[1] This accumulation can lead to

serious health issues, including liver failure, cataracts, and developmental delays.[2][3]

Therefore, precise and reliable measurement of galactitol is essential for early diagnosis,

monitoring dietary therapy, and in the development of new therapeutic agents.

Principle of Isotope Dilution Mass Spectrometry
Isotope Dilution Mass Spectrometry is a quantitative analytical technique that utilizes a known

amount of an isotopically labeled version of the analyte as an internal standard. This "spiked"

internal standard is chemically identical to the analyte of interest but has a different mass due
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to the isotopic enrichment. By measuring the ratio of the signal from the naturally occurring

analyte to the isotopically labeled internal standard, the concentration of the analyte in the

sample can be accurately determined. This method corrects for sample loss during preparation

and variations in instrument response, leading to high precision and accuracy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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